Cas no 66170-45-4 (Phosphonic acid, phenyl-, monohexyl ester)
66170-45-4 structure
Product Name:Phosphonic acid, phenyl-, monohexyl ester
CAS No:66170-45-4
MF:C12H18O3P
MW:241.243284702301
CID:396730
PubChem ID:71375179
Update Time:2025-04-19
Phosphonic acid, phenyl-, monohexyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, phenyl-, monohexyl ester
- hexoxy(phenyl)phosphinate
- DTXSID70797930
- 66170-45-4
- HEXYL PHENYLPHOSPHONATE
-
- Inchi: 1S/C12H19O3P/c1-2-3-4-8-11-15-16(13,14)12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3,(H,13,14)/p-1
- InChI Key: UEKWYRXXACHNAS-UHFFFAOYSA-M
- SMILES: P(C1C=CC=CC=1)(=O)([O-])OCCCCCC
Computed Properties
- Exact Mass: 241.09944
- Monoisotopic Mass: 241.09935643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- PSA: 49.36
- LogP: 3.53240
Phosphonic acid, phenyl-, monohexyl ester Related Literature
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
66170-45-4 (Phosphonic acid, phenyl-, monohexyl ester) Related Products
- 1754-47-8(dioctyl phenylphosphonate)
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- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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